Cas no 1495151-47-7 (2-(3-methoxypropyl)-6-oxo-1H-pyrimidine-5-carboxylic acid)

• Product Name: 2-(3-methoxypropyl)-6-oxo-1H-pyrimidine-5-carboxylic acid
• CAS No: 1495151-47-7
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 5274293
• Update Time: 2025-10-24

2-(3-methoxypropyl)-6-oxo-1H-pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxypropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• 2-(3-methoxypropyl)-6-oxo-1H-pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methoxypropyl)-6-oxo-

• Inchi： 1S/C9H12N2O4/c1-15-4-2-3-7-10-5-6(9(13)14)8(12)11-7/h5H,2-4H2,1H3,(H,13,14)(H,10,11,12)
• InChI Key： BNUAEPWOFJGNOS-UHFFFAOYSA-N
• SMILES： O(C)CCCC1=NC=C(C(=O)O)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 333
• XLogP3: -0.3
• Topological Polar Surface Area: 88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-(3-methoxypropyl)-6-oxo-1H-pyrimidine-5-carboxylic acid

Comprehensive Overview of 2-(3-methoxypropyl)-6-oxo-1H-pyrimidine-5-carboxylic acid (CAS No. 1495151-47-7)

2-(3-methoxypropyl)-6-oxo-1H-pyrimidine-5-carboxylic acid (CAS No. 1495151-47-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This pyrimidine derivative is characterized by its unique structural features, including a methoxypropyl side chain and a carboxylic acid functional group, which contribute to its diverse applications in drug discovery and development. Researchers and industry professionals are increasingly interested in this compound due to its potential role in modulating biological pathways and its utility as a building block for more complex molecules.

The molecular formula of 2-(3-methoxypropyl)-6-oxo-1H-pyrimidine-5-carboxylic acid is C9H12N2O4, with a molecular weight of 212.20 g/mol. Its structure features a pyrimidine core, which is a six-membered heterocyclic ring containing two nitrogen atoms at positions 1 and 3. The presence of the 6-oxo group and the 5-carboxylic acid moiety enhances the compound's reactivity, making it valuable for various synthetic applications. The 3-methoxypropyl substituent at position 2 further modifies its physicochemical properties, influencing solubility, stability, and biological activity.

In recent years, 2-(3-methoxypropyl)-6-oxo-1H-pyrimidine-5-carboxylic acid has been explored for its potential in medicinal chemistry. Pyrimidine derivatives are well-known for their pharmacological properties, and this compound is no exception. It serves as a key intermediate in the synthesis of novel therapeutic agents, particularly those targeting enzymes and receptors involved in inflammation, cancer, and metabolic disorders. The compound's ability to interact with biological targets makes it a promising candidate for further investigation in drug design and development.

The synthesis of 2-(3-methoxypropyl)-6-oxo-1H-pyrimidine-5-carboxylic acid typically involves multi-step organic reactions, including condensation, cyclization, and functional group modifications. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound's suitability for advanced applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize and validate the compound's structure and purity.

Beyond pharmaceuticals, 2-(3-methoxypropyl)-6-oxo-1H-pyrimidine-5-carboxylic acid has found applications in agrochemical research. Pyrimidine-based compounds are widely used in the development of pesticides and herbicides due to their ability to disrupt metabolic pathways in pests and weeds. The unique structural features of this compound may offer advantages in terms of selectivity and environmental compatibility, aligning with the growing demand for sustainable agricultural solutions.

The market for 2-(3-methoxypropyl)-6-oxo-1H-pyrimidine-5-carboxylic acid is expected to grow as its applications expand across industries. Pharmaceutical companies, research institutions, and agrochemical firms are the primary consumers of this compound, driving demand for high-quality batches. Suppliers and manufacturers are focusing on scalable production methods to meet this demand while maintaining stringent quality control standards.

For researchers working with 2-(3-methoxypropyl)-6-oxo-1H-pyrimidine-5-carboxylic acid, proper handling and storage are essential to preserve its integrity. The compound should be stored in a cool, dry environment, protected from light and moisture. Safety data sheets (SDS) provide detailed guidelines for handling, including recommended personal protective equipment (PPE) and first-aid measures in case of exposure.

In conclusion, 2-(3-methoxypropyl)-6-oxo-1H-pyrimidine-5-carboxylic acid (CAS No. 1495151-47-7) is a versatile and valuable compound with broad applications in pharmaceuticals, agrochemicals, and biochemical research. Its unique structural attributes and reactivity make it a sought-after intermediate for synthetic chemists and drug developers. As research continues to uncover new potential uses, this compound is poised to play an increasingly important role in scientific and industrial advancements.